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Compound of Interest

Compound Name: Sodium trifluoroacetate-13C2

Cat. No.: B586808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium trifluoroacetate-¹³C₂, a

stable isotope-labeled compound critical for a range of applications in analytical chemistry,

particularly in mass spectrometry and nuclear magnetic resonance spectroscopy. This

document details its chemical identity, properties, and its primary application as an internal

standard for the quantification of trifluoroacetic acid and related fluorinated compounds.

Chemical Identity and Synonyms
Sodium trifluoroacetate-¹³C₂ is the sodium salt of trifluoroacetic acid that has been isotopically

labeled with two Carbon-13 atoms. This labeling provides a distinct mass shift, making it an

ideal internal standard for analytical applications.[1]

Below is a summary of its various synonyms, alternate names, and chemical identifiers.
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Category Identifier

Systematic Name sodium;2,2,2-trifluoroacetate-¹³C₂

Common Synonyms Trifluoroacetic Acid-¹³C₂ Sodium Salt[2]

Sodium Trifluoromethanecarboxylate-¹³C₂[2]

Sodium Trifluoroacetic Acid Salt-¹³C₂[2]

Sodium Trifluoro(1,2-¹³C₂)acetate[3]

TFA-sodium-¹³C₂[3]

Isotopically labeled TFA sodium salt[3]

Trifluoroacetic acid -¹³C sodium salt[3]

Sodium perfluoroacetate-¹³C[3]

Acetic acid -¹³C, trifluoro-, sodium salt[3]

CAS Number 1794767-05-7[4]

Unlabeled CAS Number 2923-18-4[4]

Physicochemical Properties
A compilation of the key physicochemical properties of Sodium trifluoroacetate-¹³C₂ is provided

below. This data is essential for its proper handling, storage, and use in experimental settings.
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Property Value Source

Molecular Formula ¹³C₂F₃NaO₂ [4]

Molecular Weight 137.99 g/mol [2][3][4]

Appearance White to off-white solid/powder [3][5]

Melting Point
>235 °C[3] or 180 - 183 °C[5]

[6]

Multiple sources report varying

melting points.

Solubility

Soluble in water.[7] May also

be soluble in DMSO, Ethanol,

or DMF.[6]

Stability Very hygroscopic.[2]

Storage

Store at +4°C for short-term.[4]

For long-term storage as a

powder, -20°C for up to 3

years is recommended. In

solvent, store at -80°C for up

to 6 months.[6]

Applications in Research and Development
The primary application of Sodium trifluoroacetate-¹³C₂ is as an internal standard in quantitative

analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS) and

nuclear magnetic resonance (NMR) spectroscopy.[1] Its use is crucial for the accurate

quantification of trifluoroacetic acid (TFA), a common counterion in pharmaceutical

preparations and a metabolite of some fluorinated drugs, as well as other per- and

polyfluoroalkyl substances (PFAS).[8]

Isotope Dilution Mass Spectrometry (IDMS)
In LC-MS-based methods, Sodium trifluoroacetate-¹³C₂ serves as an ideal internal standard for

isotope dilution analysis. The principle of this technique is to add a known amount of the

isotopically labeled standard to a sample before processing. The labeled standard co-elutes

with the unlabeled analyte and experiences similar matrix effects and ionization suppression or

enhancement. By measuring the ratio of the analyte to the internal standard, accurate
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quantification can be achieved, compensating for variations in sample preparation and

instrument response.

Nuclear Magnetic Resonance (NMR) Spectroscopy
In ¹³C NMR spectroscopy, while less common for routine quantification compared to MS, ¹³C-

labeled compounds can be used as internal standards for concentration determination,

especially when a high degree of accuracy is required.[9][10] They can also serve as reference

compounds for chemical shift calibration.

Experimental Protocols
While specific experimental protocols are highly dependent on the matrix being analyzed and

the instrumentation used, the following sections provide generalized methodologies for the use

of Sodium trifluoroacetate-¹³C₂ as an internal standard.

General Workflow for use as an Internal Standard
The following diagram illustrates a typical workflow for using Sodium trifluoroacetate-¹³C₂ as an

internal standard in a quantitative analytical method.
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Internal Standard Workflow

Sample Preparation for LC-MS/MS Analysis of Aqueous
Samples (e.g., Environmental Water)
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This protocol outlines the general steps for preparing aqueous samples for the analysis of TFA

and other short-chain PFAS using Sodium trifluoroacetate-¹³C₂ as an internal standard.

Preparation of Internal Standard Stock Solution:

Accurately weigh a known amount of Sodium trifluoroacetate-¹³C₂ and dissolve it in a high-

purity solvent (e.g., methanol or water) to prepare a concentrated stock solution.

Perform serial dilutions to create a working solution at a concentration appropriate for

spiking into samples.

Sample Collection and Preservation:

Collect water samples in polypropylene containers to minimize adsorption of PFAS.

Preserve samples as required by the specific analytical method (e.g., addition of a

preservative, storage at 4°C).

Spiking with Internal Standard:

To a known volume of the water sample, add a precise volume of the Sodium

trifluoroacetate-¹³C₂ working solution.

Sample Extraction and Cleanup (if necessary):

For trace analysis, solid-phase extraction (SPE) may be required to concentrate the

analytes and remove matrix interferences.

The choice of SPE sorbent and elution solvents will depend on the specific PFAS being

analyzed.

Final Extract Preparation:

The eluate from the SPE cartridge is typically evaporated and reconstituted in a solvent

compatible with the LC mobile phase (e.g., a mixture of methanol and water).

Instrumental Analysis by LC-MS/MS
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Liquid Chromatography (LC):

An appropriate LC column (e.g., a C18 or anion-exchange column) is used to separate the

target analytes from other components in the sample extract.

The mobile phase composition and gradient are optimized to achieve good

chromatographic resolution.

Mass Spectrometry (MS/MS):

The mass spectrometer is operated in negative ion mode using electrospray ionization

(ESI).

Multiple Reaction Monitoring (MRM) is typically used for quantification, monitoring specific

precursor-to-product ion transitions for both the unlabeled analyte and the ¹³C-labeled

internal standard.

Logical Relationship for Quantification
The quantification of the target analyte is based on the ratio of its peak area to the peak area of

the ¹³C-labeled internal standard. This relationship is illustrated in the following diagram.
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Quantification Logic Diagram

Safety and Handling
Sodium trifluoroacetate-¹³C₂ should be handled in accordance with its Safety Data Sheet

(SDS). It is classified as fatal if swallowed.[5] Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling the solid

material and its solutions. Work should be conducted in a well-ventilated area or a fume hood.

Due to its hygroscopic nature, it should be stored in a tightly sealed container in a dry

environment.[2]
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This technical guide provides a foundational understanding of Sodium trifluoroacetate-¹³C₂ for

its effective and safe use in research and development. For specific applications, further

method development and validation will be necessary to meet the requirements of the

analytical task.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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